Cas no 2679801-69-3 (3-(2R)-1-(prop-2-en-1-yloxy)carbonylpiperidin-2-ylpropanoic acid)

• Product Name: 3-(2R)-1-(prop-2-en-1-yloxy)carbonylpiperidin-2-ylpropanoic acid
• CAS No: 2679801-69-3
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 5643622
• PubChem ID: 165909048
• Update Time: 2025-06-12

3-(2R)-1-(prop-2-en-1-yloxy)carbonylpiperidin-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28277296
• 2679801-69-3
• 3-[(2R)-1-[(prop-2-en-1-yloxy)carbonyl]piperidin-2-yl]propanoic acid
• 3-(2R)-1-(prop-2-en-1-yloxy)carbonylpiperidin-2-ylpropanoic acid

• Inchi： 1S/C12H19NO4/c1-2-9-17-12(16)13-8-4-3-5-10(13)6-7-11(14)15/h2,10H,1,3-9H2,(H,14,15)/t10-/m1/s1
• InChI Key： CYXOYEHAGSQFOZ-SNVBAGLBSA-N
• SMILES： O(CC=C)C(N1CCCC[C@@H]1CCC(=O)O)=O

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(2R)-1-(prop-2-en-1-yloxy)carbonylpiperidin-2-ylpropanoic acid

Recent Advances in the Study of 3-(2R)-1-(prop-2-en-1-yloxy)carbonylpiperidin-2-ylpropanoic acid (CAS: 2679801-69-3)

The compound 3-(2R)-1-(prop-2-en-1-yloxy)carbonylpiperidin-2-ylpropanoic acid (CAS: 2679801-69-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine-based structure and propanoic acid moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a scaffold for drug development.

One of the key areas of interest is the compound's role as a building block for protease inhibitors. Researchers have demonstrated that the piperidine core of 3-(2R)-1-(prop-2-en-1-yloxy)carbonylpiperidin-2-ylpropanoic acid can be modified to target specific enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in inhibiting cathepsin L, a protease implicated in cancer metastasis and viral infections. The study utilized X-ray crystallography to elucidate the binding interactions, providing a structural basis for further optimization.

In addition to its protease inhibitory activity, recent investigations have explored the compound's potential in central nervous system (CNS) disorders. A preclinical study conducted by a team at the University of Cambridge revealed that derivatives of 3-(2R)-1-(prop-2-en-1-yloxy)carbonylpiperidin-2-ylpropanoic acid exhibited neuroprotective effects in models of Parkinson's disease. The researchers attributed these effects to the compound's ability to modulate dopamine receptor signaling and reduce oxidative stress.

The synthetic accessibility of 3-(2R)-1-(prop-2-en-1-yloxy)carbonylpiperidin-2-ylpropanoic acid has also been a focal point of recent research. A novel, scalable synthesis route was reported in Organic Letters, which employed asymmetric catalysis to achieve high enantiomeric purity. This advancement is expected to facilitate large-scale production and further pharmacological evaluation of the compound and its derivatives.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 3-(2R)-1-(prop-2-en-1-yloxy)carbonylpiperidin-2-ylpropanoic acid. Recent pharmacokinetic studies have identified issues related to its metabolic stability and bioavailability. However, researchers are actively addressing these limitations through structural modifications and formulation strategies, as evidenced by a 2024 patent application detailing prodrug approaches to enhance oral absorption.

In conclusion, 3-(2R)-1-(prop-2-en-1-yloxy)carbonylpiperidin-2-ylpropanoic acid (CAS: 2679801-69-3) represents a versatile and pharmacologically relevant scaffold with broad therapeutic potential. Ongoing research continues to uncover new applications and refine its properties, positioning it as a valuable candidate for future drug development efforts in oncology, neurology, and beyond.